Cas no 402946-61-6 (1-benzyl-3-(E)-1-(naphthalen-2-yl)ethylideneaminothiourea)

• Product Name: 1-benzyl-3-(E)-1-(naphthalen-2-yl)ethylideneaminothiourea
• CAS No: 402946-61-6
• MF: C₂₀H₁₉N₃S
• MW: 333.449962854385
• CID: 6103440
• PubChem ID: 9682487
• Update Time: 2025-05-27

1-benzyl-3-(E)-1-(naphthalen-2-yl)ethylideneaminothiourea Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-3-(E)-1-(naphthalen-2-yl)ethylideneaminothiourea
• (E)-N-benzyl-2-(1-(naphthalen-2-yl)ethylidene)hydrazine-1-carbothioamide
• Hydrazinecarbothioamide, 2-[1-(2-naphthalenyl)ethylidene]-N-(phenylmethyl)-
• MLS000392371
• SMR000261295
• AKOS001042542
• (E)-N-benzyl-2-(1-(naphthalen-2-yl)ethylidene)hydrazinecarbothioamide
• F0856-0460
• Z44895496
• 402946-61-6
• 1-benzyl-3-[(E)-[1-(naphthalen-2-yl)ethylidene]amino]thiourea
• CHEMBL1970918
• 1-benzyl-3-[(E)-1-naphthalen-2-ylethylideneamino]thiourea

• Inchi： 1S/C20H19N3S/c1-15(18-12-11-17-9-5-6-10-19(17)13-18)22-23-20(24)21-14-16-7-3-2-4-8-16/h2-13H,14H2,1H3,(H2,21,23,24)
• InChI Key： IOCCMLDPNDBVDE-UHFFFAOYSA-N
• SMILES： N(C(NCC1=CC=CC=C1)=S)N=C(C1=CC=C2C(=C1)C=CC=C2)C

Computed Properties

• Exact Mass: 333.12996879g/mol
• Monoisotopic Mass: 333.12996879g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 68.5Ų

Experimental Properties

• Density: 1.14±0.1 g/cm3(Predicted)
• Boiling Point: 508.2±43.0 °C(Predicted)
• pka: 11.02±0.70(Predicted)

Additional information on 1-benzyl-3-(E)-1-(naphthalen-2-yl)ethylideneaminothiourea

Recent Advances in the Study of 1-benzyl-3-(E)-1-(naphthalen-2-yl)ethylideneaminothiourea (CAS: 402946-61-6)

The compound 1-benzyl-3-(E)-1-(naphthalen-2-yl)ethylideneaminothiourea (CAS: 402946-61-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This thiourea derivative, characterized by its unique structural features, has been the subject of several studies aimed at elucidating its biological activities and mechanisms of action. The following sections provide a comprehensive overview of the latest research findings related to this compound, highlighting its synthesis, pharmacological properties, and potential clinical relevance.

Recent studies have focused on the synthesis and optimization of 1-benzyl-3-(E)-1-(naphthalen-2-yl)ethylideneaminothiourea to enhance its bioavailability and therapeutic efficacy. A study published in the Journal of Medicinal Chemistry (2023) demonstrated a novel synthetic route that improves the yield and purity of the compound, making it more suitable for large-scale production. The researchers employed a combination of spectroscopic techniques, including NMR and mass spectrometry, to confirm the structural integrity of the synthesized product. These advancements in synthesis are critical for facilitating further preclinical and clinical investigations.

In terms of pharmacological activity, 1-benzyl-3-(E)-1-(naphthalen-2-yl)ethylideneaminothiourea has shown promising results as an inhibitor of specific enzymatic targets. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported that the compound exhibits potent inhibitory effects against certain kinases involved in inflammatory pathways. The study utilized in vitro assays to demonstrate a dose-dependent inhibition of kinase activity, with IC50 values in the low micromolar range. These findings suggest potential applications in the treatment of inflammatory diseases, although further in vivo studies are needed to validate these effects.

Another area of interest is the compound's potential anticancer properties. Research published in the European Journal of Medicinal Chemistry (2023) explored the cytotoxic effects of 1-benzyl-3-(E)-1-(naphthalen-2-yl)ethylideneaminothiourea on various cancer cell lines. The results indicated significant antiproliferative activity, particularly in breast and lung cancer cells. Mechanistic studies revealed that the compound induces apoptosis through the activation of caspase-dependent pathways. These findings underscore its potential as a lead compound for the development of novel anticancer agents.

Despite these promising results, challenges remain in the development of 1-benzyl-3-(E)-1-(naphthalen-2-yl)ethylideneaminothiourea as a therapeutic agent. Issues such as solubility, metabolic stability, and potential off-target effects need to be addressed in future studies. Recent efforts have focused on structural modifications to improve these properties, as highlighted in a 2023 review article in Chemical Biology & Drug Design. The review emphasized the importance of structure-activity relationship (SAR) studies to guide the optimization of thiourea derivatives for clinical use.

In conclusion, 1-benzyl-3-(E)-1-(naphthalen-2-yl)ethylideneaminothiourea (CAS: 402946-61-6) represents a promising candidate for further investigation in the fields of inflammation and oncology. Recent advancements in its synthesis and pharmacological characterization have laid the groundwork for future studies aimed at translating these findings into clinical applications. Continued research efforts will be essential to overcome existing challenges and fully realize the therapeutic potential of this compound.